Cas no 88525-51-3 (7-Chloro-benzo1,3dioxole-5-carbaldehyde)

• Product Name: 7-Chloro-benzo1,3dioxole-5-carbaldehyde
• CAS No: 88525-51-3
• MF: C₈H₅ClO₃
• MW: 184.576501607895
• MDL: MFCD01124865
• CID: 725290
• PubChem ID: 676492
• Update Time: 2024-10-26

7-Chloro-benzo1,3dioxole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxaldehyde,7-chloro-
• 7-CHLORO-1,3-BENZODIOXOLE-5-CARBALDEHYDE
• 7-Chloro-benzo[1,3]dioxole-5-carbaldehyde
• 7-chlorobenzo[d][1,3]dioxole-5-carbaldehyde
• 3,4-methylenedioxy-5-chlorobenzaldehyde
• 7-chloro-2H-benzo[d]1,3-dioxolane-5-carbaldehyde
• 7-chloro-2H-1,3-benzodioxole-5-carbaldehyde
• 7-Chloro-1,3-dioxaindane-5-carbaldehyde
• BBL029179
• AG-690/37099074
• STK935288
• 7-Chloro-1,3-benzodioxole-5-carboxaldehyde
• SY143752
• MFCD01124865
• Z57986674
• F0722-2679
• VS-09137
• 88525-51-3
• SCHEMBL352807
• DTXSID40350298
• SFBUWLLIFJURHG-UHFFFAOYSA-N
• C93175
• 7-chloro-1,3-benzodioxole-5-carbaldehyde, AldrichCPR
• AKOS000274445
• EN300-12066
• CS-0224742
• 7-Chloro-benzo1,3dioxole-5-carbaldehyde

• MDL： MFCD01124865
• Inchi： 1S/C8H5ClO3/c9-6-1-5(3-10)2-7-8(6)12-4-11-7/h1-3H,4H2
• InChI Key： SFBUWLLIFJURHG-UHFFFAOYSA-N
• SMILES： O1C2=C(Cl)C=C(C=O)C=C2OC1

Computed Properties

• Exact Mass: 183.99300
• Monoisotopic Mass: 183.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.485±0.06 g/cm3(Predicted)
• Boiling Point: 296.3±40.0 °C(Predicted)
• PSA: 35.53000
• LogP: 1.88120